Cas no 1849185-68-7 (2-Amino-3-methoxypentanoic acid)

• Product Name: 2-Amino-3-methoxypentanoic acid
• CAS No: 1849185-68-7
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• CID: 5844530
• PubChem ID: 76224386
• Update Time: 2025-10-31

2-Amino-3-methoxypentanoic acid Chemical and Physical Properties

Names and Identifiers

• 1849185-68-7
• EN300-1841323
• 2-amino-3-methoxypentanoic acid
• 2-Amino-3-methoxypentanoic acid

• Inchi： 1S/C6H13NO3/c1-3-4(10-2)5(7)6(8)9/h4-5H,3,7H2,1-2H3,(H,8,9)
• InChI Key： NHWONKFMALPPKN-UHFFFAOYSA-N
• SMILES： O(C)C(CC)C(C(=O)O)N

Computed Properties

• Exact Mass: 147.08954328g/mol
• Monoisotopic Mass: 147.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 72.6Ų

Additional information on 2-Amino-3-methoxypentanoic acid

Introduction to 2-Amino-3-methoxypentanoic acid (CAS No. 1849185-68-7)

2-Amino-3-methoxypentanoic acid, identified by its Chemical Abstracts Service (CAS) number 1849185-68-7, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This amino acid derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug development and metabolic studies. The presence of both an amino group and a methoxy substituent on a pentanoic acid backbone imparts distinct chemical properties, making it a valuable intermediate in synthetic pathways and a candidate for further biological investigation.

The compound’s molecular structure, characterized by a five-carbon chain with functional groups at specific positions, aligns well with the growing interest in non-proteinogenic amino acids. These non-proteinogenic amino acids are increasingly recognized for their role in modulating biological processes and their utility in designing novel therapeutic agents. 2-Amino-3-methoxypentanoic acid stands out due to its ability to participate in peptidomimetic chemistry, where it can serve as a building block for creating constrained peptides with enhanced stability and bioavailability.

Recent advancements in computational chemistry have facilitated the exploration of 2-Amino-3-methoxypentanoic acid’s interactions within biological systems. Molecular dynamics simulations and quantum mechanical calculations have revealed that this compound can form stable hydrogen bonds with various biomolecules, including enzymes and receptors. Such interactions are critical for understanding its potential as a pharmacophore in drug design. For instance, studies have shown that analogs of this compound exhibit inhibitory effects on certain enzyme families, suggesting its utility in developing treatments for metabolic disorders.

In the realm of drug discovery, 2-Amino-3-methoxypentanoic acid has been incorporated into libraries of compounds screened for biological activity. Its structural features make it a versatile scaffold for generating derivatives with tailored properties. Researchers have reported the synthesis of several analogs that demonstrate improved pharmacokinetic profiles compared to parent compounds. These derivatives are being evaluated for their efficacy in preclinical models, particularly in the context of neurological and cardiovascular diseases.

The synthesis of 2-Amino-3-methoxypentanoic acid itself presents an interesting challenge due to the need to introduce both the amino and methoxy functional groups at precise positions on the carbon chain. Traditional synthetic routes involve multi-step processes that require careful control of reaction conditions to avoid unwanted side products. However, recent innovations in catalytic methods have enabled more efficient pathways, reducing the number of synthetic steps and improving yields. These advancements are crucial for scaling up production while maintaining high purity standards.

Beyond its pharmaceutical applications, 2-Amino-3-methoxypentanoic acid has found utility in materials science and biotechnology. Its ability to form cross-linked polymers has been explored for creating hydrogels with specific mechanical properties. These hydrogels are being investigated as scaffolds for tissue engineering applications, where their biocompatibility and tunable degradation rates are advantageous. Additionally, the compound’s chiral nature makes it a candidate for asymmetric synthesis, contributing to the development of enantiomerically pure materials.

The growing body of research on 2-Amino-3-methoxypentanoic acid underscores its significance as a versatile building block in synthetic chemistry. As our understanding of its properties deepens, new applications are likely to emerge, further solidifying its role in both academic research and industrial development. Collaborative efforts between chemists, biologists, and engineers will be essential to fully harness its potential across multiple disciplines.